Cas no 2008120-45-2 (1,1,1-trifluoro-4-iodo-3-methylbutane)

• Product Name: 1,1,1-trifluoro-4-iodo-3-methylbutane
• CAS No: 2008120-45-2
• MF: C₅H₈F₃I
• MW: 252.016704559326
• CID: 5616821
• PubChem ID: 126727249
• Update Time: 2025-05-21

1,1,1-trifluoro-4-iodo-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-4-iodo-3-methylbutane (ACI)
• Butane, 1,1,1-trifluoro-4-iodo-3-methyl- (ACI)
• 1,1,1-trifluoro-4-iodo-3-methylbutane

• Inchi： 1S/C5H8F3I/c1-4(3-9)2-5(6,7)8/h4H,2-3H2,1H3
• InChI Key： XVOPFCCKIJQXQF-UHFFFAOYSA-N
• SMILES： FC(CC(CI)C)(F)F

Additional information on 1,1,1-trifluoro-4-iodo-3-methylbutane

Introduction to 1,1,1-Trifluoro-4-Iodo-3-Methylbutane (CAS No. 2008120-45-2)

1,1,1-Trifluoro-4-iodo-3-methylbutane is a highly specialized organic compound with the CAS registry number 2008120-45-2. This compound is notable for its unique structure, which includes a trifluoromethyl group attached to a butane chain containing an iodine atom and a methyl substituent. The presence of both fluorine and iodine atoms in its structure makes it a valuable compound in various chemical applications.

The molecular formula of 1,1,1-trifluoro-4-iodo-3-methylbutane is C5H9F3I. Its molecular weight is approximately 276.9 g/mol, and it exists as a colorless liquid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether.

Recent studies have highlighted the importance of trifluoromethyl-containing compounds in the field of organic synthesis. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the reactivity of the molecule in various chemical reactions. This makes 1,1,1-trifluoro-4-iodo-3-methylbutane an attractive substrate for reactions involving nucleophilic substitution or electrophilic addition.

In terms of synthesis, trifluoromethylated compounds like this one are often prepared through electrophilic fluorination or through the use of trifluoromethylating agents. The presence of an iodine atom in the structure also makes it amenable to various coupling reactions, particularly those involving palladium catalysts.

The application of trifluoromethyl-containing compounds extends into materials science and drug discovery. For instance, the trifluoromethyl group can be used to modify the pharmacokinetic properties of drugs by enhancing their lipophilicity and stability against metabolic degradation.

Recent research has also explored the use of trifluoromethylated alkanes in the development of novel materials with tailored electronic properties. The combination of fluorine's electronegativity and iodine's polarizability in this compound could lead to unique electronic characteristics that are advantageous in advanced materials.

In conclusion, CAS No. 2008120-45-2, or trifluoro-iodo-methylbutane, represents a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new chemical entities with tailored properties.